Cas no 81077-55-6 (Pentane, 3-(dimethoxymethyl)-)

Pentane, 3-(dimethoxymethyl)- structure
Pentane, 3-(dimethoxymethyl)- structure
Product Name:Pentane, 3-(dimethoxymethyl)-
CAS No:81077-55-6
MF:C8H18O2
MW:146.227323055267
CID:704592
PubChem ID:15656287
Update Time:2025-04-19

Pentane, 3-(dimethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 3-(dimethoxymethyl)-
    • 3-(dimethoxymethyl)pentane
    • WCCPNLAPAMEOGA-UHFFFAOYSA-N
    • 2-ethylbutyraldehyde dimethyl acetal
    • DTXSID10576423
    • 81077-55-6
    • SCHEMBL9202044
    • Inchi: 1S/C8H18O2/c1-5-7(6-2)8(9-3)10-4/h7-8H,5-6H2,1-4H3
    • InChI Key: WCCPNLAPAMEOGA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC)CC)OC

Computed Properties

  • Exact Mass: 146.130679813g/mol
  • Monoisotopic Mass: 146.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 65.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5Ų
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